Cas no 76341-70-3 (2-chloro-4-hydroxy-3,5-dimethoxybenzoic acid)
76341-70-3 structure
Product Name:2-chloro-4-hydroxy-3,5-dimethoxybenzoic acid
CAS No:76341-70-3
MF:C9H9ClO5
MW:232.617762327194
CID:1779266
PubChem ID:156693
Update Time:2025-04-21
2-chloro-4-hydroxy-3,5-dimethoxybenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-4-hydroxy-3,5-dimethoxybenzoic acid
- Benzoic acid, 2-chloro-4-hydroxy-3,5-dimethoxy-
- 76341-70-3
- DTXSID50227205
-
- Inchi: 1S/C9H9ClO5/c1-14-5-3-4(9(12)13)6(10)8(15-2)7(5)11/h3,11H,1-2H3,(H,12,13)
- InChI Key: SZKVBSBSSNHHBQ-UHFFFAOYSA-N
- SMILES: ClC1=C(C(=O)O)C=C(C(=C1OC)O)OC
Computed Properties
- Exact Mass: 232.01387
- Monoisotopic Mass: 232.0138511g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 76Ų
Experimental Properties
- PSA: 75.99
2-chloro-4-hydroxy-3,5-dimethoxybenzoic acid Related Literature
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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